Cas no 2229352-47-8 (1-1-(1-methyl-1H-1,2,3-triazol-4-yl)cyclopropylethan-1-ol)

• Product Name: 1-1-(1-methyl-1H-1,2,3-triazol-4-yl)cyclopropylethan-1-ol
• CAS No: 2229352-47-8
• MF: C₈H₁₃N₃O
• MW: 167.208321332932
• CID: 6536620
• PubChem ID: 165694635
• Update Time: 2025-07-23

1-1-(1-methyl-1H-1,2,3-triazol-4-yl)cyclopropylethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-1-(1-methyl-1H-1,2,3-triazol-4-yl)cyclopropylethan-1-ol
• EN300-1787468
• 2229352-47-8
• 1-[1-(1-methyl-1H-1,2,3-triazol-4-yl)cyclopropyl]ethan-1-ol

• Inchi： 1S/C8H13N3O/c1-6(12)8(3-4-8)7-5-11(2)10-9-7/h5-6,12H,3-4H2,1-2H3
• InChI Key： FXVYZBNZUZNJRD-UHFFFAOYSA-N
• SMILES： OC(C)C1(C2=CN(C)N=N2)CC1

Computed Properties

• Exact Mass: 167.105862047g/mol
• Monoisotopic Mass: 167.105862047g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 50.9Ų

Additional information on 1-1-(1-methyl-1H-1,2,3-triazol-4-yl)cyclopropylethan-1-ol

Introduction to 1-1-(1-methyl-1H-1,2,3-triazol-4-yl)cyclopropylethan-1-ol (CAS No. 2229352-47-8)

1-1-(1-methyl-1H-1,2,3-triazol-4-yl)cyclopropylethan-1-ol, with the CAS number 2229352-47-8, is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique triazole and cyclopropyl moieties, which confer it with a range of interesting properties and potential applications. In this article, we will delve into the chemical structure, synthesis methods, biological activities, and recent research developments surrounding this compound.

The chemical structure of 1-1-(1-methyl-1H-1,2,3-triazol-4-yl)cyclopropylethan-1-ol is particularly noteworthy. The presence of the 1-methyl-1H-1,2,3-triazole ring and the cyclopropyl group imparts specific chemical and physical properties that make it a valuable candidate for various pharmaceutical applications. The triazole ring is known for its stability and ability to form strong hydrogen bonds, which can enhance the compound's binding affinity to biological targets. The cyclopropyl group, on the other hand, introduces conformational rigidity and can influence the compound's pharmacokinetic properties.

The synthesis of 1-1-(1-methyl-1H-1,2,3-triazol-4-yl)cyclopropylethan-1-ol has been extensively studied in recent years. One of the most common methods involves the copper-catalyzed azide–alkyne cycloaddition (CuAAC) reaction, which is a powerful tool in click chemistry. This reaction allows for the efficient formation of the 1,2,3-triazole ring from an azide and an alkyne under mild conditions. The subsequent functionalization steps can then be used to introduce the cyclopropyl group and other substituents to achieve the final product.

In terms of biological activity, 1-1-(1-methyl-1H-1,2,3-triazol-4-yl)cyclopropylethan-1-ol has shown promising results in various assays. Recent studies have demonstrated its potential as an inhibitor of specific enzymes and receptors involved in disease pathways. For instance, it has been reported to exhibit potent inhibitory activity against certain kinases and proteases, which are key targets in cancer and inflammatory diseases. Additionally, preliminary data suggest that this compound may have antiviral properties, making it a candidate for further investigation in virology research.

The pharmacological profile of 1-1-(1-methyl-1H-1,2,3-triazol-4-y)cyclopropylethan-1-ol has also been explored in preclinical studies. These studies have focused on its absorption, distribution, metabolism, excretion (ADME) properties, as well as its safety profile. Results indicate that the compound has favorable pharmacokinetic parameters and low toxicity in animal models. These findings support its potential for further development as a therapeutic agent.

In the context of drug discovery and development, 1-(methy-H-,,-triazo--y)cyclopyethan--o

In conclusion, 1-(methyl-H-,,-triazo--y)cyclopyethan--o) represents a promising compound with a unique chemical structure and diverse biological activities. Its potential applications in medicinal chemistry and pharmaceutical research are vast and continue to be explored through ongoing studies. As research progresses, it is likely that this compound will play a significant role in the development of new therapeutic strategies for various diseases.